Cas no 1343710-67-7 (2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine)

• Product Name: 2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine
• CAS No: 1343710-67-7
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• CID: 5573658
• PubChem ID: 64074219
• Update Time: 2026-03-11

2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine
• 3-Pyrrolidinamine, 2-(3,4-difluorophenyl)-1-methyl-

• Inchi： 1S/C11H14F2N2/c1-15-5-4-10(14)11(15)7-2-3-8(12)9(13)6-7/h2-3,6,10-11H,4-5,14H2,1H3
• InChI Key： SSVHXBQGSQFNJU-UHFFFAOYSA-N
• SMILES： N1(C)CCC(N)C1C1=CC=C(F)C(F)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 258.0±40.0 °C at 760 mmHg
• Flash Point: 109.8±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine

Introduction to 2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine (CAS No. 1343710-67-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1343710-67-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. The presence of both fluorine substituents and a pyrrolidine ring in its molecular framework endows it with distinct physicochemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure consists of a pyrrolidine core substituted at the 3-position with an amine group, while the 3,4-difluorophenyl moiety provides additional functionalization possibilities. This dual substitution pattern is particularly intriguing because fluorine atoms can modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. The pyrrolidine ring, on the other hand, is a common pharmacophore found in many bioactive molecules, including neurotransmitter receptors and enzyme inhibitors.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine as a lead compound for drug discovery. Studies have demonstrated its potential in targeting various biological pathways, particularly those implicated in neurological disorders and inflammatory diseases. The fluorine atoms in its structure enhance its interaction with biological targets by increasing electron-withdrawing effects and improving binding kinetics.

One of the most compelling aspects of this compound is its versatility as a building block for derivative synthesis. Researchers have leveraged its reactive sites to develop libraries of analogs with tailored biological profiles. For instance, modifications at the amine group or the aromatic ring have led to compounds with enhanced potency against specific enzymes or receptors. Such derivatives are being evaluated in preclinical studies to assess their therapeutic potential.

The interest in 2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine has been further fueled by its role as an intermediate in the synthesis of more complex molecules. Its structural motifs are reminiscent of known pharmacophores found in approved drugs, suggesting that it may serve as a precursor for next-generation therapeutics. The compound's stability under various reaction conditions also makes it a practical choice for industrial-scale synthesis.

In the realm of chemical biology, this compound has been used to probe the mechanisms of action of key enzymes involved in disease pathways. Its ability to modulate enzyme activity has provided insights into how small molecules can interfere with pathological processes. For example, research has shown that derivatives of 2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine can inhibit enzymes associated with neurodegenerative diseases by binding to their active sites and disrupting normal catalytic cycles.

The synthetic methodologies employed for preparing 1343710-67-7 have also seen significant innovation. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have enabled more efficient and scalable production processes. These advancements are crucial for ensuring an adequate supply of the compound for both research and commercial applications.

As computational modeling becomes increasingly sophisticated, virtual screening methods are being used to identify new derivatives of 2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine with improved pharmacological properties. By integrating experimental data with predictive algorithms, researchers can accelerate the discovery process and prioritize compounds for further investigation. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists.

The regulatory landscape for novel compounds like 1343710-67-7 continues to evolve, with agencies emphasizing safety and efficacy before market approval. However, the growing body of preclinical evidence supporting the potential of this class of molecules bodes well for their future use in clinical settings. As more data becomes available, regulatory bodies may adopt more streamlined pathways for approving drugs derived from such scaffolds.

In conclusion,2-(3,4-difluorophenyl)-1-methylpyrrolidin-3-amine represents a promising candidate for further exploration in drug discovery and chemical biology. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable asset for researchers seeking to develop innovative therapeutic solutions. As studies continue to uncover new applications for this compound and its derivatives,1343710-67-7 is likely to remain at the forefront of medicinal chemistry research.